Cas no 10352-87-1 (2-Butenoic acid, propylester)

• Product Name: 2-Butenoic acid, propylester
• CAS No: 10352-87-1
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• CID: 217905
• PubChem ID: 5365824
• Update Time: 2025-04-19

2-Butenoic acid, propylester Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, propylester
• PROPYL-CROTONATE
• Crotonic acid propyl ester
• Propyl 2-butenoate
• DTXSID901032958
• AI3-06127
• 10352-87-1
• Propylcrotonat
• NSC 406701
• Crotonic acid, propyl ester
• EINECS 233-768-2
• Propyl trans-crotonate
• ZHDCHCTZRODSEN-HWKANZROSA-N
• Propyl (2E)-2-butenoate #
• SCHEMBL182849
• 7726-60-5
• (E)-propyl but-2-enoate
• (E)-2-Butenoic acid propyl ester
• AKOS006240957
• propyl (E)-but-2-enoate
• 2-Butenoic acid, propyl ester
• SCHEMBL182848
• Propyl crotonate
• CHEMBL3273384
• Q10261809

• Inchi： 1S/C7H12O2/c1-3-5-7(8)9-6-4-2/h3,5H,4,6H2,1-2H3/b5-3+
• InChI Key： ZHDCHCTZRODSEN-HWKANZROSA-N
• SMILES： O(C(/C=C/C)=O)CCC

Computed Properties

• Exact Mass: 128.08400
• Monoisotopic Mass: 128.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 1.8

Experimental Properties

• Density: 0.907
• Boiling Point: 149.3°C at 760 mmHg
• Flash Point: 45.4°C
• Refractive Index: 1.427
• PSA: 26.30000
• LogP: 1.51570

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters